Cas no 1225334-84-8 (2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride)

• Product Name: 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride
• CAS No: 1225334-84-8
• MF: C₁₁H₁₁ClN₂O₂S
• MW: 270.735240221024
• CID: 6339047
• PubChem ID: 52983591
• Update Time: 2025-11-06

2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0269099
• 2-(3-(Aminomethyl)phenyl)thiazole-4-carboxylic acid hydrochloride
• 2-[3-(aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride
• EN300-735970
• MFCD16295320
• 2-[3-(aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid;hydrochloride
• AKOS015948035
• 1225334-84-8
• 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride

• Inchi： 1S/C11H10N2O2S.ClH/c12-5-7-2-1-3-8(4-7)10-13-9(6-16-10)11(14)15;/h1-4,6H,5,12H2,(H,14,15);1H
• InChI Key： RTNNPAJLEFYURV-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(=O)O)N=C1C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 270.0229765g/mol
• Monoisotopic Mass: 270.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride

2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 1225334-84-8, known as 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the aminomethylphenyl group attached to the thiazole ring introduces additional functional diversity, enhancing its potential for interaction with biological targets.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the design of anti-inflammatory, antitumor, and antimicrobial agents. The hydrochloride salt form of this compound is often preferred for its stability and solubility properties, making it suitable for various experimental and therapeutic applications. Researchers have explored the synthesis of this compound through a variety of methods, including condensation reactions and nucleophilic substitutions, which have been optimized to improve yield and purity.

One of the most promising aspects of 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, investigations into its antitumor activity have revealed selective cytotoxicity against cancer cell lines, which could pave the way for its use in oncology.

The aminomethylphenyl substituent plays a crucial role in determining the pharmacokinetic properties of this compound. Studies have shown that this group enhances the compound's bioavailability and tissue penetration, which are critical factors for its effectiveness as a therapeutic agent. Furthermore, computational modeling has been employed to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.

In terms of synthesis optimization, researchers have focused on developing scalable and environmentally friendly methods for producing 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with reduced solvent consumption, have been explored to minimize the environmental impact of its production.

Looking ahead, the continued exploration of this compound's biological profile will be essential for unlocking its full therapeutic potential. Collaborative efforts between chemists and biologists are expected to yield new insights into its applications in treating various diseases. As research progresses, it is anticipated that 2-[3-(Aminomethyl)phenyl]-1,3-thiazole-4-carboxylic acid hydrochloride will play a pivotal role in advancing the field of medicinal chemistry and contributing to the development of innovative therapeutic agents.